Cas no 1344951-32-1 ((1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1344951-32-1
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 6275225
• PubChem ID: 41319776
• Update Time: 2025-05-25

(1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1851861
• AKOS012670140
• 1344951-32-1
• (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11FO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3/t6-/m1/s1
• InChI Key： ODTUZRZUBPCXPW-ZCFIWIBFSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](C)O)OC

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

Compound CAS No. 1344951-32-1: (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

Introduction to (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

Compound CAS No. 1344951-32-1, commonly referred to as (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of alcohols, specifically a secondary alcohol, and features a chiral center at the carbon atom bonded to the hydroxyl group. The molecule consists of a benzene ring substituted with a fluoro group at the 3-position and a methoxy group at the 4-position, making it a derivative of phenol with additional functional groups. The presence of these substituents imparts distinct electronic and steric properties, which are crucial for its reactivity and biological activity.

Structural Analysis and Physical Properties

The molecular formula of (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol is C9H10FNO, with a molecular weight of approximately 166.2 g/mol. The compound exhibits a melting point of around 85°C and a boiling point of about 200°C under standard conditions. Its solubility in water is moderate, while it is highly soluble in organic solvents such as dichloromethane and ethyl acetate. The stereochemistry at the chiral center is designated as R, which is critical for determining its optical activity and interactions in biological systems.

Synthesis and Chemical Reactions

The synthesis of (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol typically involves multi-step reactions, often starting from readily available aromatic precursors. A common approach includes the Friedel-Crafts alkylation or acylation followed by reduction to introduce the hydroxyl group. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective formation of this compound, which is essential for its application in chiral drug intermediates.

Applications in Pharmaceutical Chemistry

(1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol has garnered significant attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Its unique structure allows for further functionalization to create bioactive molecules targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. Recent studies have highlighted its role as a precursor for potent kinase inhibitors and GPCR modulators.

Toxicological Profile and Safety Considerations

The toxicological profile of (1R)-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol has been evaluated in preclinical studies, revealing low acute toxicity when administered orally or intravenously. However, chronic exposure studies are still underway to assess long-term effects on organ systems. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate personal protective equipment is used.

Future Prospects and Research Directions

As research on (1R)-(3-fluoro-4-methoxyphenyl)ethan-ol continues to expand, new opportunities for its application in advanced materials science are emerging. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications in green chemistry processes. Additionally, ongoing investigations into its biodegradation pathways aim to enhance its environmental sustainability profile.

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